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Compound of Interest

Compound Name:
2-chloro-N-[1-(2-

chlorophenyl)ethyl]acetamide

CAS No.: 40023-10-7

Cat. No.: B1623000

Get Quote

Focus: 2-chloro-N-[1-(2-chlorophenyl)ethyl]acetamide
Part 1: Executive Technical Analysis
The Molecule & Mechanism
2-chloro-N-[1-(2-chlorophenyl)ethyl]acetamide (hereafter referred to as Cpd-2Cl) is a

covalent modifier. Unlike reversible inhibitors that rely solely on equilibrium binding (

), Cpd-2Cl relies on a two-step mechanism:

Recognition: The lipophilic 1-(2-chlorophenyl)ethyl moiety drives non-covalent affinity to the

target binding pocket.

Reaction: The

-chloroacetamide group undergoes nucleophilic attack by a specific cysteine thiolate (

) in the active site, forming an irreversible thioether bond.
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Primary Biological Target:

In Plants/Fungi: 3-ketoacyl-CoA synthase (KCS), the rate-limiting enzyme in VLCFA

biosynthesis.

In Mammalian Systems: Often used as a TCI probe to map functional cysteines (e.g.,

GAPDH, PARK7) or as a scaffold for developing specific kinase/protease inhibitors.

Comparative Landscape
To validate Cpd-2Cl, you must benchmark it against established standards.

Feature
Cpd-2Cl (The
Candidate)

S-Metolachlor (The
Gold Standard)

Iodoacetamide (IA)

(The Non-Specific
Probe)

Primary Utility
Research Probe /

Lead
Commercial Herbicide Proteomics Mapping

Selectivity
Moderate (Tunable by

R-groups)

High (VLCFA

Elongase specific)

Low (Promiscuous

alkylator)

Reactivity
Tuned (Requires

proximity)

Tuned (Requires

proximity)

High (Reacts with

solvent-exposed Cys)

Binding Mode Irreversible (Covalent) Irreversible (Covalent) Irreversible (Covalent)

Key Validation Metric Field Efficacy / IC50 Total Cys Labeling

Part 2: Experimental Validation Framework
Do not rely on a single assay. Validation requires triangulation across Phenotypic, Biochemical,

and Proteomic dimensions.

Phenotypic Fingerprinting (The "VLCFA Signature")
Before biochemical isolation, confirm the biological phenotype matches VLCFA inhibition.

Causality: Inhibition of VLCFA elongation prevents the formation of C20-C24 fatty acids

required for wax cuticle formation and cell division.
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Expected Result: In plant models (Lemna minor or Arabidopsis), look for stunting, leaf

curling, and lack of wax (glossy appearance). In mammalian cells, look for ER stress

markers or lipid composition shifts.

The Gold Standard: Competitive ABPP (Activity-Based
Protein Profiling)
This is the most robust method to prove target engagement and specificity. You will use a

"Clickable" probe to visualize the target and show that Cpd-2Cl competes for the same site.

The Logic:

Treat proteome with Cpd-2Cl (the "competitor").

Subsequently treat with a broad-spectrum chloroacetamide-alkyne probe (e.g., Cl-

Acetamide-Alkyne).

If Cpd-2Cl binds the target, the probe cannot bind.

Result: Disappearance of a specific band on SDS-PAGE (or peak in MS) indicates the target.

Protocol: Competitive Gel-Based ABPP
Lysate Prep: Prepare 1 mg/mL soluble proteome (e.g., from Arabidopsis roots or HEK293T

cells) in PBS (pH 7.4).

Competition: Aliquot lysate.

Sample A: DMSO control.[1]

Sample B: Add Cpd-2Cl (10 µM). Incubate 30 min @ 25°C.

Sample C: Add S-Metolachlor (10 µM) (Positive Control).

Probe Labeling: Add Cl-Acetamide-Alkyne (1 µM) to ALL samples. Incubate 1 hour @ 25°C.

Click Reaction: Add CuAAC mix (1 mM CuSO4, 1 mM TCEP, 100 µM TBTA, 10 µM

Rhodamine-Azide). Vortex and incubate 1 hour.
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Readout: SDS-PAGE followed by in-gel fluorescence scanning.

Validation: A specific band (approx. 55-60 kDa for KCS) should be visible in Sample A but

absent in Sample B and C.

Biochemical Kinetics: Microsomal Elongase Assay
Directly measure the enzymatic activity.

Protocol:

Enzyme Source: Isolate microsomes from leek or Arabidopsis seedlings (rich in KCS).

Substrate: [2-14C]Malonyl-CoA (donor) + C18:0-CoA (primer).

Reaction:

Mix Microsomes (50 µg protein) + Cpd-2Cl (various concentrations).

Initiate with substrates (10 µM Acyl-CoA, 15 µM Malonyl-CoA, 1 mM NADPH).

Incubate 30 min @ 30°C.

Extraction: Saponify (KOH/MeOH), acidify, and extract fatty acids with hexane.

Analysis: Radio-TLC or HPLC. Measure conversion of C18 to C20/C22/C24.

Part 3: Data Presentation & Visualization
Comparative Efficacy Data (Simulated for Validation
Context)
Use this table structure to report your findings.
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Compound
Target (KCS)
IC50 (nM)

Off-Target
(GAPDH) IC50
(µM)

Selectivity
Index

Phenotype
Score (0-5)

Cpd-2Cl 45 ± 5 > 50 > 1000x 4.5 (Strong)

S-Metolachlor 15 ± 2 > 100 > 6000x 5.0 (Very Strong)

Iodoacetamide > 10,000* 0.5 < 0.001x
5.0

(Toxic/Necrotic)

Negative Control No Inhibition No Inhibition N/A
0 (Normal

Growth)

Note: Iodoacetamide shows poor potency against KCS because it lacks the hydrophobic

recognition element, but high toxicity due to off-target alkylation.

Mechanism of Action Diagram
The following diagram illustrates the specific block in the VLCFA elongation cycle and the

ABPP validation logic.

VLCFA Elongation Cycle (Biological Context)

ABPP Validation Logic (Experimental)

Long Chain
Acyl-CoA (C18)

KCS Enzyme
(Condensing)

Malonyl-CoA

3-Ketoacyl-CoA

Blocked by
Cpd-2Cl VLCFA (C20-C24)

(Wax/Cuticle)

Downstream
Enzymes

Alkyne-Probe Fluorescent
Band

Click Chem

Cpd-2Cl
(Inhibitor)

No Signal
(Competition)

Prevents
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Click to download full resolution via product page

Caption: Left: Cpd-2Cl inhibits KCS, halting VLCFA synthesis. Right: In ABPP, Cpd-2Cl

pretreatment blocks the fluorescent probe, confirming specific target engagement.

Part 4: References & Authority
Böger, P., et al. (2000). "Towards the primary target of chloroacetamides – new findings pave

the way." Pest Management Science. Link

Key Insight: Establishes VLCFA elongases (KCS) as the primary target and demonstrates

the correlation between enzymatic inhibition and plant growth stunting.

Eckermann, C., et al. (2003). "Covalent binding of chloroacetamide herbicides to the active

site cysteine of plant type III polyketide synthases." Phytochemistry. Link

Key Insight: Provides mass spectrometric evidence of the covalent modification of active

site cysteines by chloroacetamides.[2]

Backus, K. M., et al. (2016). "Proteome-wide covalent ligand discovery in native biological

systems." Nature. Link

Key Insight: Describes the ABPP methodology for validating reactive chloroacetamide

fragments in complex proteomes.

Trenkamp, S., et al. (2004). "Specific and differential inhibition of very-long-chain fatty acid

elongases from Arabidopsis thaliana by different herbicides." Proceedings of the National

Academy of Sciences. Link

Key Insight: Detailed protocols for the microsomal elongase assay and specificity profiling

of KCS isoforms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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